Cas no 500148-38-9 (5-fluoro-2-hydroxypyridine-4-carbaldehyde)

• Product Name: 5-fluoro-2-hydroxypyridine-4-carbaldehyde
• CAS No: 500148-38-9
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 367410
• PubChem ID: 2762974
• Update Time: 2025-09-19

5-fluoro-2-hydroxypyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,5-fluoro-1,2-dihydro-2-oxo-
• 5-Fluoro-1,2-dihydro-2-oxo-4-pyridinecarboxaldehyde
• 5-FLUORO-2-HYDROXY-4-PYRIDINECARBOXALDEHYDE
• 5-fluoro-2-oxo-1H-pyridine-4-carbaldehyde
• 5-Fluoro-4-formyl-2-hydroxypyridine
• AC1MC7MM
• AG-F-67530
• CTK4J1968
• CTK8I8894
• KB-194346
• 5-fluoro-2-hydroxypyridine-4-carbaldehyde
• 5-Fluoro-2-oxo-1,2-dihydropyridine-4-carbaldehyde
• A827933
• 4-Pyridinecarboxaldehyde, 5-fluoro-1,2-dihydro-2-oxo-
• DTXSID90376625
• 5-Fluoro-2-hydroxyisonicotinaldehyde
• CS-0453025
• AKOS015967656
• 500148-38-9
• AKOS006228537

• Inchi： 1S/C6H4FNO2/c7-5-2-8-6(10)1-4(5)3-9/h1-3H,(H,8,10)
• InChI Key： VGMOZPSGFCCDGY-UHFFFAOYSA-N
• SMILES： FC1=CNC(C=C1C=O)=O

Computed Properties

• Exact Mass: 141.02300
• Monoisotopic Mass: 141.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 0.73880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-fluoro-2-hydroxypyridine-4-carbaldehyde

Introduction to 5-Fluoro-2-Hydroxypyridine-4-Carbaldehyde (CAS No. 500148-38-9)

5-Fluoro-2-hydroxypyridine-4-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, identified by the chemical abstracts service number CAS No. 500148-38-9, has garnered considerable attention due to its unique structural and chemical properties. The presence of both a fluoro substituent and a hydroxy group on the pyridine ring imparts distinct reactivity and biological activity, making it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound's molecular structure, characterized by a pyridine core with functional groups at the 5th and 4th positions, enables it to participate in a wide range of chemical transformations. These include condensation reactions, nucleophilic additions, and metal-catalyzed coupling reactions, which are pivotal in constructing complex molecular architectures. The 4-carbaldehyde moiety, in particular, serves as a crucial electrophile, facilitating the formation of Schiff bases, imines, and other heterocyclic compounds that are prevalent in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. Among these, 5-fluoro-2-hydroxypyridine-4-carbaldehyde has emerged as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. Its fluorine atom, known for its ability to modulate receptor binding affinity and metabolic resistance, adds to its appeal as a pharmacophore.

One of the most compelling applications of 5-fluoro-2-hydroxypyridine-4-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer and inflammatory diseases. By leveraging the compound's reactive aldehyde group and fluorinated pyridine core, researchers have been able to design potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are implicated in tumor growth and progression.

The role of 5-fluoro-2-hydroxypyridine-4-carbaldehyde extends beyond kinase inhibition. It has also been utilized in the synthesis of antiviral agents, where its structural features contribute to viral enzyme inhibition. The hydroxy group provides a site for hydrogen bonding interactions with viral proteins, while the aldehyde group allows for further derivatization into more complex structures with enhanced antiviral activity. Recent studies have highlighted its potential in developing inhibitors against RNA-dependent RNA polymerases (RdRp) of viruses such as influenza and coronaviruses.

In addition to its applications in oncology and virology, 5-fluoro-2-hydroxypyridine-4-carbaldehyde has found utility in neuropharmacology. The fluorine substituent's ability to influence blood-brain barrier penetration has made it an attractive moiety for designing central nervous system (CNS) drugs. Researchers have explored its derivatives as potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier while maintaining stability has opened new avenues for drug development targeting neurological disorders.

The synthesis of 5-fluoro-2-hydroxypyridine-4-carbaldehyde is another area where advancements have been made recently. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined its synthesis, making it more accessible for industrial applications. These advancements have not only improved yield but also reduced costs associated with its production.

The compound's versatility is further underscored by its role in fragment-based drug discovery (FBDD). In FBDD approaches, small molecular fragments like 5-fluoro-2-hydroxypyridine-4-carbaldehyde are used as starting points to identify lead compounds through high-throughput screening (HTS). The unique combination of functional groups on this compound allows it to interact with diverse biological targets, making it an invaluable tool in identifying novel therapeutic agents.

Efforts are ongoing to expand the chemical space explored by derivatives of 5-fluoro-2-hydroxypyridine-4-carbaldehyde through combinatorial chemistry and library synthesis techniques. These efforts aim to uncover new pharmacological activities by modifying its core structure while retaining key functional groups that contribute to biological activity. Such endeavors hold promise for discovering next-generation drugs with improved efficacy and reduced side effects.

The impact of 5-fluoro-2-hydroxypyridine-4-carbaldehyde on medicinal chemistry is profound and continues to evolve with ongoing research. Its unique structural features make it a cornerstone in synthesizing molecules with therapeutic potential across multiple disease areas. As research progresses, we can expect even more innovative applications emerging from this versatile compound.